Cas no 885964-14-7 ([1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-)

[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl- structure
885964-14-7 structure
Product Name:[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-
CAS No:885964-14-7
MF:C14H13FO
MW:216.250827550888
CID:712012
PubChem ID:51401311
Update Time:2025-04-19

[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-
    • [4-(4-fluoro-3-methylphenyl)phenyl]methanol
    • 4-(4-Fluoro-3-methylphenyl)benzyl alcohol
    • (4'-Fluoro-3'-methyl-[1,1'-biphenyl]-4-yl)methanol
    • (4'-Fluoro-3'-methyl[1,1'-biphenyl]-4-yl)methanol
    • DTXSID80680142
    • 885964-14-7
    • MDL: MFCD06858720
    • Inchi: 1S/C14H13FO/c1-10-8-13(6-7-14(10)15)12-4-2-11(9-16)3-5-12/h2-8,16H,9H2,1H3
    • InChI Key: MXNAXBOKCFWUAF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 216.095043196g/mol
  • Monoisotopic Mass: 216.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų
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